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Compound of Interest

Compound Name: NIBR0213

Cat. No.: B15623730 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. NIBR0213, an orally bioavailable and

selective antagonist of the sphingosine-1-phosphate receptor-1 (S1P1), requires careful

management throughout its lifecycle in the laboratory.[1][2][3] While specific disposal

instructions from the manufacturer should always be prioritized, this guide provides essential,

step-by-step procedures for the proper disposal of NIBR0213 based on general laboratory

safety protocols and the compound's known properties.

Essential Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle NIBR0213 with appropriate

care. This material should be considered hazardous until more comprehensive safety

information is available.[1] Always adhere to the following personal protective equipment (PPE)

guidelines:

Eye Protection: Wear safety goggles or glasses.

Hand Protection: Use protective gloves.

Body Protection: Don a lab coat or other protective clothing.

In case of contact, rinse the affected area immediately with plenty of water.[4] If symptoms

persist, seek medical attention.[4] It is imperative to prevent the release of NIBR0213 into the

environment.[4]
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Quantitative Data Summary
The following table summarizes the key quantitative properties of NIBR0213, which are critical

for its handling and the preparation of waste streams.

Property Value Source

Molecular Formula C27H29ClN2O3 [1]

Molecular Weight 465.0 g/mol [1]

Purity ≥98% [1]

Physical State Crystalline solid [1]

Storage Temperature -20°C [1]

Stability ≥4 years at -20°C [1]

Solubility

Approx. 25 mg/mL in ethanol,

DMSO, and dimethyl

formamide

[1]

Aqueous Solubility

Approx. 0.15 mg/mL in a 1:5

solution of ethanol:PBS (pH

7.2)

[1]

Step-by-Step Disposal Protocol for NIBR0213
The proper disposal of NIBR0213 and its associated waste must be conducted in accordance

with institutional and local environmental regulations. The following protocol outlines a general

procedure for managing different forms of NIBR0213 waste.

1. Unused or Expired NIBR0213 (Crystalline Solid):

Do not dispose of solid NIBR0213 in the regular trash or down the drain.
Keep the compound in its original, clearly labeled container.
If the original container is compromised, transfer the waste to a new, compatible, and well-
sealed container. Label it clearly as "Hazardous Waste: NIBR0213".
Contact your institution's Environmental Health and Safety (EHS) office to arrange for
collection and disposal as regulated hazardous waste.
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2. NIBR0213 Stock Solutions (in Organic Solvents):

Collect all liquid waste containing NIBR0213 in a designated, leak-proof, and clearly labeled
hazardous waste container.
The label should indicate "Hazardous Waste: NIBR0213 in [Solvent Name]".
Do not mix incompatible waste streams.
Store the waste container in a well-ventilated area, away from ignition sources, until it is
collected by the EHS office.

3. Contaminated Labware and Debris:

Non-sharp items (e.g., gloves, pipette tips, paper towels) contaminated with NIBR0213
should be collected in a designated, sealed plastic bag or container labeled "Hazardous
Waste: NIBR0213 Contaminated Debris".
Sharps (e.g., needles, scalpel blades) must be disposed of in an approved sharps container.
[5]
Once the containers are full, arrange for their disposal through your EHS office.

4. Aqueous Solutions Containing NIBR0213:

Due to its limited aqueous solubility, it is not recommended to store aqueous solutions of
NIBR0213 for more than one day.[1]
Aqueous waste containing NIBR0213 should be collected as hazardous liquid waste.
Do not pour aqueous solutions containing NIBR0213 down the drain, as this can be
prohibited by local regulations.[6]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

different types of NIBR0213 waste.
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Caption: Disposal workflow for NIBR0213 waste streams.

By adhering to these procedures and consulting with your institution's safety office, you can

ensure the responsible and safe disposal of NIBR0213, protecting both laboratory personnel

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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